Cyclopropyl(3-methylpyridin-4-yl)methanamine hydrochloride

• IUPAC Name: cyclopropyl-(3-methylpyridin-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C10H14N2.ClH/c1-7-6-12-5-4-9(7)10(11)8-2-3-8;/h4-6,8,10H,2-3,11H2,1H3;1H
• InChI Key: MOGQLDAFRXYQQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C(C2CC2)N.Cl
• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• CAS No.: 2197061-63-3

Description

Cyclopropyl(3-methylpyridin-4-yl)methanamine hydrochloride is a chemical compound with the molecular formula C10H15ClN2. It is known for its unique structure, which includes a cyclopropyl group attached to a pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyclopropyl(3-methylpyridin-4-yl)methanamine hydrochloride typically involves the reaction of cyclopropylamine with 3-methylpyridine under specific conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The resulting compound is then treated with hydrochloric acid to obtain the hydrochloride salt .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity. Advanced techniques such as continuous flow reactors and automated synthesis systems are employed to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

Cyclopropyl(3-methylpyridin-4-yl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, acids, and bases are employed depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

Cyclopropyl(3-methylpyridin-4-yl)methanamine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Cyclopropyl(3-methylpyridin-4-yl)methanamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Cyclopropylamine: Shares the cyclopropyl group but lacks the pyridine ring.

3-Methylpyridine: Contains the pyridine ring but lacks the cyclopropyl group.

Cyclopropyl(3-methylpyridin-4-yl)methanone: Similar structure but with a ketone group instead of an amine.

Uniqueness

Cyclopropyl(3-methylpyridin-4-yl)methanamine hydrochloride is unique due to its combination of a cyclopropyl group and a pyridine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .